2-benzyl 1-tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate
Cat. No. B8453248
M. Wt: 427.3 g/mol
InChI Key: LPUMGCGCAHLTFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08436008B2
Procedure details
Hydrogen chloride in 1,4-dioxane (4.0 M, 3.0 mL, 12 mmol) was added to a solution of 2-benzyl 1-tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate (0.80 g, 1.9 mmol) in methylene chloride (3.0 mL) at r.t. and the mixture was stirred for 0.5 h. The solvent was removed under reduced pressure to provide the desired product as an HCl salt. LCMS (M+H)+: m/z=328.2.
Name
Quantity
0.8 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[ClH:1].O1CCOCC1.[CH3:8][C:9]1([CH3:38])[C:13]([CH3:15])([CH3:14])[O:12][B:11]([C:16]2[CH:17]=[C:18]([C:28]([O:30][CH2:31][C:32]3[CH:37]=[CH:36][CH:35]=[CH:34][CH:33]=3)=[O:29])[N:19](C(OC(C)(C)C)=O)[CH:20]=2)[O:10]1>C(Cl)Cl>[CH3:14][C:13]1([CH3:15])[C:9]([CH3:8])([CH3:38])[O:10][B:11]([C:16]2[CH:17]=[C:18]([C:28]([O:30][CH2:31][C:32]3[CH:33]=[CH:34][CH:35]=[CH:36][CH:37]=3)=[O:29])[NH:19][CH:20]=2)[O:12]1.[ClH:1]
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Inputs
Step One
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Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
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Quantity
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3 mL
|
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Type
|
reactant
|
|
Smiles
|
O1CCOCC1
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Name
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|
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Quantity
|
0.8 g
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Type
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reactant
|
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Smiles
|
CC1(OB(OC1(C)C)C=1C=C(N(C1)C(=O)OC(C)(C)C)C(=O)OCC1=CC=CC=C1)C
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|
Name
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|
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Quantity
|
3 mL
|
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
the mixture was stirred for 0.5 h
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
|
|
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Type
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product
|
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Smiles
|
CC1(OB(OC1(C)C)C=1C=C(NC1)C(=O)OCC1=CC=CC=C1)C
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|
Name
|
|
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Type
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product
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Smiles
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Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
